Cas no 104531-21-7 ((2r,3s)-2-amino-3-hydroxypentanoic Acid)

• Product Name: (2r,3s)-2-amino-3-hydroxypentanoic Acid
• CAS No: 104531-21-7
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 1143907
• PubChem ID: 642223
• Update Time: 2025-04-20

(2r,3s)-2-amino-3-hydroxypentanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2r,3s)-2-amino-3-hydroxypentanoic Acid
• (2R,3S)-2-Amino-3-hydroxy-pentanoic acid
• (2SR,3SR)-2-amino-3-hydroxypentanoic acid
• (3S)-3-hydroxy-D-norvaline
• (2RS,3RS)-2-amino-3-hydroxypentanoic acid
• (+-)-erythro-2-Amino-3-hydroxy-valeriansaeure
• D-norvaline, 3-hydroxy-, (3S)-
• (+-)-erythro-2-amino-3-hydroxy-valeric acid
• DL-erythro-3-Hydroxy-norvalin
• AC1LD4JP
• erythro-3-Hydroxy-DL-norvalin
• (2R,3S)-3-HYDROXYNORVALINE
• c1-2-3(7)4(6)5(8)9
• C5H11NO3
• h3-4,7H,2,6H2,1H3,(H,8,9)
• t3-,4+
• (2R*,3S*)-2-amino-3-hydroxy-pentanoic acid
• DB-289774
• 104531-21-7
• J-500981
• DTXSID101311320
• SCHEMBL6686930

• Inchi： 1S/C5H11NO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)
• InChI Key： LGVJIYCMHMKTPB-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: -0.13050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids